Cas no 2228552-24-5 (1-difluoro(phenyl)methyl-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-difluoro(phenyl)methyl-2,2-difluorocyclopropan-1-amine
• CAS No: 2228552-24-5
• MF: C₁₀H₉F₄N
• MW: 219.178776502609
• CID: 5853193
• PubChem ID: 165709377
• Update Time: 2025-05-21

1-difluoro(phenyl)methyl-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-difluoro(phenyl)methyl-2,2-difluorocyclopropan-1-amine
• 1-[difluoro(phenyl)methyl]-2,2-difluorocyclopropan-1-amine
• EN300-1861962
• 2228552-24-5

• Inchi： 1S/C10H9F4N/c11-9(12)6-8(9,15)10(13,14)7-4-2-1-3-5-7/h1-5H,6,15H2
• InChI Key： XQAYSAUUJDDPHI-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(C1C=CC=CC=1)(F)F)N)F

Computed Properties

• Exact Mass: 219.06711194g/mol
• Monoisotopic Mass: 219.06711194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-difluoro(phenyl)methyl-2,2-difluorocyclopropan-1-amine

1-Difluoro(Phenyl)methyl-2,2-Difluorocyclopropan-1-Amine: A Comprehensive Overview

1-Difluoro(Phenyl)methyl-2,2-Difluorocyclopropan-1-Amine (CAS No. 2228552-24-5) is a unique organic compound with a complex structure that has garnered attention in the fields of medicinal chemistry and materials science. This compound is characterized by its cyclopropane ring, which is substituted with a difluorophenylmethyl group at position 1 and two fluorine atoms at position 2. The presence of multiple fluorine atoms introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 1-Difluoro(Phenyl)methyl-2,2-Difluorocyclopropan-1-Amine involves a multi-step process that typically begins with the preparation of the cyclopropane ring. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing the environmental footprint and cost of production. Researchers have also explored the use of transition metal catalysts to facilitate the formation of the cyclopropane ring, which is a critical step in constructing this compound.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The fluorinated cyclopropane moiety is known to exhibit unique pharmacokinetic properties, including improved bioavailability and enhanced stability. Recent studies have demonstrated that derivatives of 1-Difluoro(Phenyl)methyl-2,2-Difluorocyclopropan-1-Amine can modulate key biological targets, such as G-protein coupled receptors (GPCRs), which are implicated in various diseases, including cardiovascular disorders and neurodegenerative conditions.

In addition to its medicinal applications, this compound has shown potential in materials science. The fluorinated groups contribute to its thermal stability and chemical resistance, making it suitable for use in high-performance polymers and coatings. Recent research has focused on incorporating this compound into polymeric materials to enhance their mechanical properties and durability under harsh environmental conditions.

The electronic properties of 1-Difluoro(Phenyl)methyl-2,2-Difluorocyclopropan-1-Amine also make it an attractive candidate for use in organic electronics. Its ability to act as an electron-deficient aromatic system has been leveraged in the development of new materials for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Researchers have reported improved charge transport properties in devices incorporating this compound, highlighting its potential for next-generation electronic devices.

Safety considerations are paramount when working with 1-Diffluoro(Phenyl)methyl-2,2-Diffluorocyclopropan-1-Amine. While it is not classified as a hazardous chemical under current regulations, proper handling procedures should be followed to minimize exposure risks. Occupational safety guidelines recommend using personal protective equipment (PPE) and ensuring adequate ventilation in work areas where this compound is handled or processed.